Cas no 83006-69-3 (trisodium 5,8-bis[[4-(1,1-dimethylethyl)-2-sulphonatophenyl]amino]-9,10-dihydro-1,4-dihydroxy-9,10-dioxoanthracene-2-sulphonate)

• Product name: trisodium 5,8-bis[[4-(1,1-dimethylethyl)-2-sulphonatophenyl]amino]-9,10-dihydro-1,4-dihydroxy-9,10-dioxoanthracene-2-sulphonate
• CAS No: 83006-69-3
• MF: C₃₄H₃₁N₂Na₃O₁₃S₃
• MW: 840.779858827591
• CID: 723543

trisodium 5,8-bis[[4-(1,1-dimethylethyl)-2-sulphonatophenyl]amino]-9,10-dihydro-1,4-dihydroxy-9,10-dioxoanthracene-2-sulphonate Chemical and Physical Properties

Names and Identifiers

• 2-Anthracenesulfonicacid,5,8-bis[[4-(1,1-dimethylethyl)-2-sulfophenyl]amino]-9,10-dihydro-1,4-dihydroxy-9,10-dioxo-,sodium salt (1:3)
• trisodium 5,8-bis[[4-(1,1-dimethylethyl)-2-sulphonatophenyl]amino]-9,10-dihydro-1,4-dihydroxy-9,10-dioxoanthracene-2-sulphonate
• trisodium,5,8-bis(4-tert-butyl-2-sulfonatoanilino)-1,4-dihydroxy-9,10-dioxoanthracene-2-sulfonate
• CID 101527347
• [5,8-Bis[[4-(1,1-dimethylethyl)-2-sulfophenyl]amino]-9,10-dihydro-1,4-dihydroxy-9,10-dioxoanthracene]-2-sulfonic acid trisodium salt
• Einecs 280-118-9
• Trisodium 5,8-bis((4-(1,1-dimethylethyl)-2-sulphonatophenyl)amino)-9,10-dihydro-1,4-dihydroxy-9,10-dioxoanthracene-2-sulphonate
• 2-Anthracenesulfonic acid, 5,8-bis[[4-(1,1-dimethylethyl) -2-sulfophenyl]amino]-9,10-dihydro-1,4-dihydroxy -9,10-dioxo-, trisodium salt

• Inchi： 1S/C34H34N2O13S3.3Na/c1-33(2,3)16-7-9-18(23(13-16)50(41,42)43)35-20-11-12-21(36-19-10-8-17(34(4,5)6)14-24(19)51(44,45)46)27-26(20)31(39)28-22(37)15-25(52(47,48)49)30(38)29(28)32(27)40;;;/h7-15,35-38H,1-6H3,(H,41,42,43)(H,44,45,46)(H,47,48,49);;;/q;3*+1/p-3
• InChI Key： CUPNGHZDSXEEBW-UHFFFAOYSA-K
• SMILES： S(C1=C(C=CC(=C1)C(C)(C)C)NC1=CC=C(C2C(C3C(=CC(=C(C=3C(C=21)=O)[O-])S(=O)(=O)O)[O-])=O)NC1C=CC(=CC=1S(=O)(=O)[O-])C(C)(C)C)(=O)(=O)O.[Na+].[Na+].[Na+]

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 15
• Heavy Atom Count: 55
• Rotatable Bond Count: 8
• Complexity: 1680
• Topological Polar Surface Area: 295